![molecular formula C11H11N3 B1480845 6-cyclopropyl-1-(prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazole CAS No. 2098091-32-6](/img/structure/B1480845.png)
6-cyclopropyl-1-(prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazole
Overview
Description
6-Cyclopropyl-1-(prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazole is a synthetic compound that has been used in various scientific research applications, including drug development and the study of biochemical and physiological effects. This compound has a unique structure, with a cyclopropyl ring and a prop-2-yn-1-yl group attached to a 1H-imidazo[1,2-b]pyrazole core. It has a molecular weight of 213.27 g/mol and a melting point of 159-161 °C.
Scientific Research Applications
Synthesis and Material Applications
Researchers have developed novel synthetic routes and methodologies for the creation of imidazo[1,2-b]pyrazole derivatives, which are notable for their potential in creating luminescent materials. A study by Veltri et al. (2020) presents a multicomponent catalytic approach for synthesizing fused imidazole bicyclic acetic esters, showcasing the application of N-heterocyclic propargylamine derivatives. This method emphasizes the production of compounds with promising luminescence properties, indicative of their utility in material science and engineering for optical and electronic devices (Veltri et al., 2020).
Antimicrobial and Antitumor Activity
The compound's core structure has been leveraged in the design and synthesis of molecules with significant antimicrobial and antitumor activities. For instance, Punia et al. (2021) synthesized pyrazole-imidazole-triazole hybrids, demonstrating potent antimicrobial properties, particularly against fungi, highlighting the compound's role in developing new therapeutic agents (Punia et al., 2021). Additionally, Singh et al. (2019) explored benzimidazoles-imidazo[1,2-a]pyrazine conjugates for their antitumor activities, indicating their potential in cancer treatment strategies (Singh et al., 2019).
properties
IUPAC Name |
6-cyclopropyl-1-prop-2-ynylimidazo[1,2-b]pyrazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N3/c1-2-5-13-6-7-14-11(13)8-10(12-14)9-3-4-9/h1,6-9H,3-5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GCVHRIJTCCCSGL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCN1C=CN2C1=CC(=N2)C3CC3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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